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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(3,4-
Dimethylphenoxy)propanohydrazide, a niche chemical compound with potential applications
in medicinal chemistry and materials science. The document details its core molecular and
physical properties, including its structure, molecular weight, and formula. A plausible and
detailed synthetic pathway is proposed, grounded in established organic chemistry principles,
to facilitate its laboratory preparation. Furthermore, this guide explores the potential research
applications of this molecule, drawing insights from the known bioactivities of related hydrazide
and phenoxy-based structures. This document is intended to serve as a foundational resource
for scientists investigating this compound or similar chemical entities.

Chemical Identity and Core Properties
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2-(3,4-Dimethylphenoxy)propanohydrazide is an organic molecule characterized by a
central propanohydrazide scaffold linked to a 3,4-dimethylphenoxy group via an ether bond.
The presence of the hydrazide functional group (-CONHNHz) and the substituted aromatic ring
are key determinants of its chemical reactivity and potential biological activity.

Molecular Structure

The definitive structure of the molecule consists of a 3,4-dimethylphenol moiety connected at
the oxygen to the second carbon of a propane chain. The propane chain terminates in a
hydrazide group.
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Figure 1: 2D Chemical Structure of 2-(3,4-Dimethylphenoxy)propanohydrazide.

Physicochemical and Computed Data

A summary of the key identifiers and molecular properties for 2-(3,4-
Dimethylphenoxy)propanohydrazide is presented below. These values are critical for
experimental design, analytical characterization, and computational modeling.
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Property Value Source
CAS Number 438613-32-2 [112][3114]
Molecular Formula C11H16N202 [1][2][3]14]
Molecular Weight 208.26 g/mol [11[2]
_ CC1=CC=C(OC(C(NN)=0O)C)C

SMILES String [1]

=Ci1C
Topological Polar Surface Area

64.35 A2 [1]
(TPSA)
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bonds 3 [1]

Proposed Synthesis and Experimental Protocol

While specific documented syntheses for this exact molecule are not prevalent in mainstream
literature, a logical and efficient synthetic route can be devised based on its structure. A two-
step process involving a Williamson ether synthesis followed by hydrazinolysis is the most
chemically sound approach.

Causality of Experimental Choices:

o Step 1 (Williamson Ether Synthesis): This classic and reliable method is ideal for forming the
aryl ether bond. 3,4-Dimethylphenol is used as the nucleophile (after deprotonation) and an
ethyl 2-halopropanoate (e.g., ethyl 2-bromopropanoate) serves as the electrophile. The base
(e.g., K2CO:s) is chosen for its moderate strength and ease of removal.

o Step 2 (Hydrazinolysis): The conversion of the resulting ester to the desired hydrazide is
efficiently achieved by reaction with hydrazine hydrate. This is a standard and high-yielding
transformation for ester-to-hydrazide conversion.

Synthetic Workflow Diagram
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The proposed synthetic pathway is visualized below, outlining the transformation from starting
materials to the final product.

3,4-Dimethylphenol +
Ethyl 2-bromopropanoate

K2COs, Acetone
Reflux

Williamson Ether Synthesis

Y

Intermediate:
Ethyl 2-(3,4-dimethylphenoxy)propanoate

Hydrazine Hydrate (NHzNHz-H20)
Ethanol, Reflux

Hydrazinolysis

y

Final Product:
2-(3,4-Dimethylphenoxy)propanohydrazide
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A proposed two-step synthesis for 2-(3,4-Dimethylphenoxy)propanohydrazide.

Step-by-Step Experimental Protocol

Step 1: Synthesis of Ethyl 2-(3,4-dimethylphenoxy)propanoate

To a round-bottom flask equipped with a reflux condenser, add 3,4-dimethylphenol (1.0 eq),
anhydrous potassium carbonate (1.5 eq), and acetone.

Stir the suspension vigorously and add ethyl 2-bromopropanoate (1.1 eq) dropwise.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the inorganic
salts.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the crude product via column chromatography (silica gel, using a hexane/ethyl acetate
gradient) to yield the pure intermediate ester.

Step 2: Synthesis of 2-(3,4-Dimethylphenoxy)propanohydrazide

Dissolve the purified ethyl 2-(3,4-dimethylphenoxy)propanoate (1.0 eq) in ethanol in a round-
bottom flask.

Add hydrazine hydrate (3.0-5.0 eq) to the solution.

Heat the mixture to reflux for 4-8 hours. The formation of a precipitate may be observed.
Monitor the reaction by TLC until the starting ester is consumed.

Cool the reaction mixture in an ice bath to maximize precipitation of the product.

Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum
to yield the final hydrazide compound.
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Potential Applications and Research Directions

The molecular architecture of 2-(3,4-Dimethylphenoxy)propanohydrazide suggests several
avenues for research, particularly in drug discovery and development. The hydrazide moiety is
a versatile functional group known to be a key pharmacophore in a wide range of biologically
active compounds.

» Antimicrobial Agents: Benzohydrazide derivatives have been extensively studied and are
known to exhibit antimicrobial, antifungal, and antimycobacterial properties.[5] The
combination of the hydrazide core with the lipophilic dimethylphenoxy group could lead to
compounds with enhanced cell membrane penetration and novel antimicrobial activity.

¢ Anticancer Research: The hydrazide and related hydrazone scaffolds are present in
numerous compounds evaluated as potential anticancer agents.[6][7][8] These molecules
can act through various mechanisms, including the inhibition of critical enzymes like EGFR
kinase or by inducing apoptosis.[7] Investigating the cytotoxicity of 2-(3,4-
Dimethylphenoxy)propanohydrazide against various cancer cell lines would be a logical
first step.

¢ Enzyme Inhibition: Hydrazides are known inhibitors of various enzymes, including
monoamine oxidases (MAOSs), which are targets for antidepressant drugs.[9] The specific
substitution pattern on the phenoxy ring could be tailored to achieve selective inhibition of
enzyme isoforms.

Conclusion

2-(3,4-Dimethylphenoxy)propanohydrazide is a well-defined chemical entity with a molecular
formula of C11H1eN202 and a molecular weight of 208.26 g/mol .[1][2] Its structure, featuring a
hydrazide functional group and a substituted aromatic ring, makes it an interesting candidate
for further investigation in medicinal chemistry. The proposed two-step synthesis provides a
reliable and scalable method for its preparation, enabling researchers to access this compound
for biological screening and materials science applications. The established bioactivities of
related hydrazide derivatives suggest that this molecule warrants exploration for its potential
antimicrobial, anticancer, and enzyme-inhibitory properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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